Cas no 629648-20-0 (Carbamic acid, (4-methoxy-2-nitrophenyl)-, 1-methylethyl ester)
629648-20-0 structure
Product Name:Carbamic acid, (4-methoxy-2-nitrophenyl)-, 1-methylethyl ester
CAS No:629648-20-0
MF:C11H14N2O5
MW:254.239263057709
CID:428042
PubChem ID:71381642
Update Time:2025-04-19
Carbamic acid, (4-methoxy-2-nitrophenyl)-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (4-methoxy-2-nitrophenyl)-, 1-methylethyl ester
- propan-2-yl N-(4-methoxy-2-nitrophenyl)carbamate
- Propan-2-yl (4-methoxy-2-nitrophenyl)carbamate
- 629648-20-0
- DTXSID00804080
-
- Inchi: 1S/C11H14N2O5/c1-7(2)18-11(14)12-9-5-4-8(17-3)6-10(9)13(15)16/h4-7H,1-3H3,(H,12,14)
- InChI Key: IWEKYHLWSBYXPJ-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=CC=1[N+](=O)[O-])OC)=O)C(C)C
Computed Properties
- Exact Mass: 254.09032
- Monoisotopic Mass: 254.09027155g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 93.4Ų
Experimental Properties
- PSA: 90.7
Carbamic acid, (4-methoxy-2-nitrophenyl)-, 1-methylethyl ester Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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